2-(3,4,5-Trifluorophenyl)cyclopentanone

• Molecular Formula: C11H9F3O
• Molecular Weight: 214.18 g/mol
• IUPAC Name: 2-(3,4,5-trifluorophenyl)cyclopentan-1-one
• InChI: InChI=1S/C11H9F3O/c12-8-4-6(5-9(13)11(8)14)7-2-1-3-10(7)15/h4-5,7H,1-3H2
• InChI Key: PREIEKPVDBMBNT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)C1)C2=CC(=C(C(=C2)F)F)F

Description

2-(3,4,5-Trifluorophenyl)cyclopentanone is a useful research compound. Its molecular formula is C11H9F3O and its molecular weight is 214.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of (1S,2R)-2-(3,4,5-trifluorophenyl)cyclopentanol (1 g, 4.63 mmol) in CH2Cl2 (20 mL) was added Dess-Martin periodinane (2.354 g, 5.55 mmol). The reaction mixture was stirred at rt for 1 h. The reaction was diluted with dichloromethane and quenched with the addition of 1 N NaOH. The organic layer was collected, dried (Na2SO4) and concentrated. The crude product was purified by column chromatography on silica gel to afford 2-(3,4,5-trifluorophenyl)cyclopentanone (310 mg, 1.447 mmol, 31.3% yield). LC-MS (M+H)+=215.1.